Cas no 40517-43-9 (1-(chloromethyl)-4-methanesulfonylbenzene)
40517-43-9 structure
Product Name:1-(chloromethyl)-4-methanesulfonylbenzene
CAS No:40517-43-9
MF:C8H9ClO2S
MW:204.673860311508
MDL:MFCD00079774
CID:89428
PubChem ID:123530
Update Time:2025-04-18
1-(chloromethyl)-4-methanesulfonylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-Methylsulfonylbenzyl chloride
- 1-(chloromethyl)-4-(methylsulfonyl)Benzene
- 4-(METHYLSULFONYL)BENZYL CHLORIDE
- 1-(chloromethyl)-4-methylsulfonylbenzene
- 1-Chloromethyl-4-methylsulfonylbenzene
- 1-Chloromethyl-4-methanesulfonylbenzene
- 4-Methanesulfonylbenzyl chloride
- p-(Methylsulfonyl)benzyl chloride
- 1-(chloromethyl)-4-methanesulfonylbenzene
- DTXSID10960924
- 5-(3-Hydroxy-phenyl)-isoxazole-3-carboxylicacid
- MFCD00079774
- 40517-43-9
- 1-(Chloromethyl)-4-(methylsulfonyl)benzene #
- p-methylsufonylbenzyl chloride
- p-Methylsulfonylbenzyl chloride
- 1-chloromethyl-4-(methanesulfonyl)-benzene
- Benzene, 1-(chloromethyl)-4-(methylsulfonyl)-
- 1-(chloromethyl)-4-methylsulfonyl-benzene
- p- methylsulfonylbenzyl chloride
- 1-(Chloromethyl)-4-(methanesulfonyl)benzene
- A825150
- 4-(methylsulfonyl)benzylchloride
- AS-45848
- SCHEMBL398570
- EN300-174490
- FT-0639648
- alpha-Bromomethylparatolylsulfone
- AKOS015852465
- CK2015
- DB-012121
- 674-097-9
-
- MDL: MFCD00079774
- Inchi: 1S/C8H9ClO2S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h2-5H,6H2,1H3
- InChI Key: LXPRVXKHIXWBJZ-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(=CC=1)S(C)(=O)=O
Computed Properties
- Exact Mass: 204.00100
- Monoisotopic Mass: 204.001
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.5A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.287
- Melting Point: 80 ºC
- Boiling Point: 365°Cat760mmHg
- Flash Point: 174.5°C
- Refractive Index: 1.537
- PSA: 42.52000
- LogP: 2.90970
1-(chloromethyl)-4-methanesulfonylbenzene Customs Data
- HS CODE:2904909090
- Customs Data:
China Customs Code:
2904909090Overview:
2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-(chloromethyl)-4-methanesulfonylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A620582-25g |
1-(Chloromethyl)-4-(methylsulfonyl)benzene |
40517-43-9 | 98% | 25g |
$114.0 | 2025-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006227-1g |
4-(Methylsulfonyl)benzyl chloride |
40517-43-9 | 98% | 1g |
632.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006227-5g |
4-(Methylsulfonyl)benzyl chloride |
40517-43-9 | 98% | 5g |
1802.0CNY | 2021-07-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS65329-1 G |
1-(chloromethyl)-4-methanesulfonylbenzene |
40517-43-9 | 95% | 1g |
¥ 257.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS65329-5 G |
1-(chloromethyl)-4-methanesulfonylbenzene |
40517-43-9 | 95% | 5g |
¥ 785.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS65329-10 G |
1-(chloromethyl)-4-methanesulfonylbenzene |
40517-43-9 | 95% | 10g |
¥ 1,300.00 | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006227-1g |
4-(Methylsulfonyl)benzyl chloride |
40517-43-9 | 98% | 1g |
632CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 006227-5g |
4-(Methylsulfonyl)benzyl chloride |
40517-43-9 | 98% | 5g |
1802CNY | 2021-05-07 | |
| TRC | M219035-50mg |
P-(Methylsulfonyl)benzyl Chloride |
40517-43-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219035-100mg |
P-(Methylsulfonyl)benzyl Chloride |
40517-43-9 | 100mg |
$ 65.00 | 2022-06-04 |
1-(chloromethyl)-4-methanesulfonylbenzene Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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